Cas no 35148-20-0 (cis-10-Dodecenyl Acetate)

• Product Name: cis-10-Dodecenyl Acetate
• CAS No: 35148-20-0
• MF: C₁₄H₂₆O₂
• MW: 226.355044841766
• CID: 1468538
• PubChem ID: 71360929
• Update Time: 2025-07-23

cis-10-Dodecenyl Acetate Chemical and Physical Properties

Names and Identifiers

• CTK1B7179
• (Z)-10-dodecen-1-yl acetate
• 10-Dodecen-1-ol, acetate, (Z)-
• Z-10-dodecenyl acetate
• (Z)-10-dodecenyl acetate
• Z-10-dodecen-1-yl acetate
• acetic acid,dodec-10-en-1-ol
• acetic acid
• dodec-10-en-1-ol
• cis-10-Dodecenyl Acetate
• 35148-20-0
• Acetic acid--dodec-10-en-1-ol (1/1)
• 10-Dodecen-1-ol, acetate, (10Z)-
• DTXSID00784691

• Inchi： 1S/C14H26O2/c1-3-4-5-6-7-8-9-10-11-12-13-16-14(2)15/h3-4H,5-13H2,1-2H3/b4-3-
• InChI Key： JARZGLPTLYDJAG-ARJAWSKDSA-N
• SMILES： C/C=C\CCCCCCCCCOC(=O)C

Computed Properties

• Exact Mass: 226.19338
• Monoisotopic Mass: 244.20384475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 9
• Complexity: 139
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 0.881
• Boiling Point: 281.6°C at 760 mmHg
• Flash Point: 84.1°C
• Refractive Index: 1.448
• PSA: 26.3
• LogP: 4.24640

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohol esters

Additional information on cis-10-Dodecenyl Acetate

Professional Introduction to Cis-10-Dodecenyl Acetate (CAS No. 35148-20-0)

Cis-10-Dodecenyl Acetate, with the chemical formula C₁₁H₂₀O₂, is a naturally occurring ester derivative that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This compound, identified by its CAS number 35148-20-0, is particularly recognized for its unique structural properties and potential applications in various biochemical processes. The presence of a double bond at the tenth carbon position in its linear aliphatic chain imparts distinct reactivity and functionality, making it a valuable intermediate in synthetic chemistry.

The chemical structure of Cis-10-Dodecenyl Acetate consists of a dodecyl group linked to an acetate moiety through an ester bond. This configuration not only contributes to its volatility and solubility characteristics but also influences its interaction with biological systems. The cis configuration of the double bond enhances its ability to participate in stereoselective reactions, which is a critical factor in pharmaceutical synthesis. Such stereochemical specificity is often leveraged in drug development to optimize efficacy and minimize side effects.

In recent years, Cis-10-Dodecenyl Acetate has been explored for its role in plant-derived compounds and their synthetic pathways. Research indicates that this compound serves as a precursor in the biosynthesis of certain pheromones and natural products, highlighting its ecological significance. The compound's ability to mimic or influence biochemical signals in living organisms has opened avenues for applications in agrochemicals and biodegradable materials. Furthermore, its ester group makes it a versatile building block for more complex molecules, including fragrances and flavoring agents.

The pharmaceutical industry has also shown interest in Cis-10-Dodecenyl Acetate due to its potential as an intermediate in drug synthesis. Its structural features allow for modifications that can enhance bioavailability and metabolic stability of active pharmaceutical ingredients (APIs). For instance, studies have demonstrated its utility in synthesizing derivatives that exhibit anti-inflammatory or antimicrobial properties. The compound's reactivity with other functional groups enables the creation of novel molecular architectures, which are essential for developing next-generation therapeutics.

From a synthetic chemistry perspective, Cis-10-Dodecenyl Acetate (CAS No. 35148-20-0) offers a unique platform for exploring catalytic processes and reaction mechanisms. Researchers have utilized this compound to study enantioselective synthesis, where the precise control of stereochemistry is paramount. Advances in asymmetric catalysis have enabled the efficient production of enantiomerically pure forms of this compound, which are highly sought after in fine chemical manufacturing. Such methodologies align with the growing demand for sustainable and environmentally friendly synthetic routes.

The application of computational chemistry has further enhanced the understanding of Cis-10-Dodecenyl Acetate's properties and reactivity. Molecular modeling techniques have been employed to predict how this compound interacts with biological targets, providing insights into its potential pharmacological effects. These simulations have complemented experimental data, allowing researchers to design more targeted experiments with greater confidence. The integration of computational tools with traditional wet chemistry has accelerated the discovery process in drug development.

In conclusion, Cis-10-Dodecenyl Acetate represents a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural attributes make it a valuable asset in organic synthesis, pharmaceutical research, and ecological studies. As research continues to uncover new methodologies and applications, the importance of this compound is likely to grow further. The ongoing exploration of its chemical properties and biological interactions promises to yield innovative solutions in medicine, agriculture, and materials science.